Cas no 1021265-10-0 (N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(1H-indol-3-yl)-2-oxoacetamide)

• Product Name: N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(1H-indol-3-yl)-2-oxoacetamide
• CAS No: 1021265-10-0
• MF: C₂₀H₁₃F₂N₃O₃
• MW: 381.332331418991
• CID: 6368397
• PubChem ID: 27567898
• Update Time: 2025-05-27

N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(1H-indol-3-yl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(1H-indol-3-yl)-2-oxoacetamide
• N-[[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl]-2-(1H-indol-3-yl)-2-oxoacetamide
• F2493-1390
• AKOS024651959
• N-((5-(2,4-difluorophenyl)isoxazol-3-yl)methyl)-2-(1H-indol-3-yl)-2-oxoacetamide
• 1021265-10-0

• Inchi： 1S/C20H13F2N3O3/c21-11-5-6-14(16(22)7-11)18-8-12(25-28-18)9-24-20(27)19(26)15-10-23-17-4-2-1-3-13(15)17/h1-8,10,23H,9H2,(H,24,27)
• InChI Key： OOUZXCXLDYBETH-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC=C(F)C=C2F)ON=1)(=O)C(C1C2=C(NC=1)C=CC=C2)=O

Computed Properties

• Exact Mass: 381.09249761g/mol
• Monoisotopic Mass: 381.09249761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 88Ų

Additional information on N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(1H-indol-3-yl)-2-oxoacetamide

Recent Advances in the Study of N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(1H-indol-3-yl)-2-oxoacetamide (CAS: 1021265-10-0)

In recent years, the compound N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(1H-indol-3-yl)-2-oxoacetamide (CAS: 1021265-10-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features combining an indole moiety with a difluorophenyl-substituted oxazole, has shown promising potential in various therapeutic applications. The latest research has focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Recent studies have demonstrated that N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(1H-indol-3-yl)-2-oxoacetamide exhibits high affinity for certain kinase enzymes, which play critical roles in cellular signaling pathways. This binding affinity has been corroborated through X-ray crystallography and molecular docking simulations, providing valuable insights into the structural determinants of its activity. These findings have opened new avenues for the design of more potent and selective inhibitors.

Another significant advancement has been the optimization of the compound's pharmacokinetic profile. Researchers have employed various synthetic strategies to enhance its solubility, stability, and bioavailability. For instance, modifications to the oxazole ring and the introduction of hydrophilic substituents have yielded derivatives with improved oral absorption and reduced metabolic clearance. These efforts are crucial for translating the compound's in vitro activity into in vivo efficacy, particularly in the context of chronic diseases requiring long-term treatment.

Preclinical studies have further highlighted the therapeutic potential of N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(1H-indol-3-yl)-2-oxoacetamide. In animal models of inflammatory disorders and certain cancers, the compound has demonstrated robust anti-inflammatory and anti-proliferative effects. Notably, it has shown the ability to modulate key inflammatory cytokines and inhibit tumor growth without significant toxicity, suggesting a favorable safety profile. These findings underscore its potential as a lead candidate for further development.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as off-target effects, potential drug-drug interactions, and the need for scalable synthesis methods must be addressed. Ongoing research is focused on addressing these challenges through structure-activity relationship (SAR) studies and the development of novel formulations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(1H-indol-3-yl)-2-oxoacetamide represents a compelling example of how rational drug design and interdisciplinary research can yield innovative therapeutic agents. The latest studies have provided a deeper understanding of its biological activity and pharmacological properties, paving the way for future clinical applications. As research continues, this compound is poised to make significant contributions to the treatment of various diseases, offering hope for patients and advancing the field of medicinal chemistry.